NBDA

• CAS: 64917-85-7
• Synonyms:
  4-(alpha-N-L-alanine)-7-nitrobenz-2-oxa-1,3-diazole, nitrobenzoxadiazolealanine
• Molecular Formula: C9H8N4O5
• Molecular Weight: 252.18 g/mol
• SMILES: CC(C(=O)O)NC1=CC=C(C2=NON=C12)[N+](=O)[O-]
• InChI: InChI=1S/C9H8N4O5/c1-4(9(14)15)10-5-2-3-6(13(16)17)8-7(5)11-18-12-8/h2-4,10H,1H3,(H,14,15)/t4-/m0/s1
• InChIKey: KWAIYUDRTUOOPG-BYPYZUCNSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

NBDA: Fluorescent DNP Analog for Antibody Detection

NBDA (4-(α-N-L-alanine)-7-nitrobenz-2-oxa-1,3-diazole, CAS 64917-85-7) is a fluorescent structural and functional analog of the 2,4-dinitrophenyl (DNP) hapten [1]. This compound belongs to the nitrobenzoxadiazole (NBD) fluorophore class, with a molecular formula of C9H8N4O5 and molecular weight of 252.18 g/mol [2]. NBDA retains the nitroaromatic recognition motif required for binding to anti-DNP and anti-nitroaromatic antibodies while incorporating an environmentally sensitive NBD fluorophore that enables direct fluorescence-based detection without secondary labeling steps [1].

Detection Workflow Direct fluorescence-based antibody detection without secondary labels or wash steps

Recognition Motif DNP-mimetic hapten for specific anti-nitroaromatic antibody binding

Fluorophore Class NBD fluorophore with environment-sensitive spectral properties

• [1] Lancet D, Pecht I. Spectroscopic and immunochemical studies with nitrobenzoxadiazolealanine, a fluorescent dinitrophenyl analog. Biochemistry. 1977;16(23):5150-5157. View Source
• [2] National Library of Medicine. Nitrobenzoxadiazolealanine. MeSH Supplementary Concept Data. Unique ID C016010. Registry Number: 64917-85-7. View Source

Why NBDA Cannot Be Replaced by Generic DNP or NBD Probes

Generic substitution of NBDA with non-fluorescent DNP haptens (e.g., DNP-lysine or DNP-BSA) is not functionally equivalent because those compounds require secondary detection reagents such as enzyme-conjugated anti-DNP antibodies or radiolabels, introducing additional assay steps, variability, and cost [1]. Conversely, substituting NBDA with other NBD-labeled probes (e.g., NBD-cholesterol, NBD-ceramide) fails to recapitulate NBDA's specific immunochemical recognition profile, as those probes target lipid membrane domains and lack the DNP-mimetic hapten structure required for anti-nitroaromatic antibody binding [2]. NBDA uniquely combines the antigenic specificity of DNP with the direct fluorescence readout of the NBD fluorophore, a dual functionality not present in any single generic alternative [1].

Non-fluorescent DNP Haptens

Require secondary detection reagents (enzyme/radiolabel), increasing assay steps and variability. Direct fluorescent readout may not be reproduced.

Generic NBD-Labeled Probes

Lack the DNP-mimetic hapten structure; target lipid membrane domains instead of anti-nitroaromatic antibodies. Immunochemical recognition profile may shift significantly.

• [1] Lancet D, Pecht I. Spectroscopic and immunochemical studies with nitrobenzoxadiazolealanine, a fluorescent dinitrophenyl analog. Biochemistry. 1977;16(23):5150-5157. View Source
• [2] Haldar S, Chattopadhyay A. Application of NBD-labeled lipids in membrane and cell biology. In: Fluorescent Methods to Study Biological Membranes. Springer Series on Fluorescence. 2012;13:37-50. View Source

Quantitative Differentiation Evidence for NBDA

Binding Affinity to IgA Myeloma Protein 460 vs. Native DNP

NBDA binds to the IgA myeloma protein 460 (a monoclonal immunoglobulin with nitroaromatic specificity) with a defined association constant. The native DNP hapten ε-DNP-lysine binds to the same protein with an association constant of 1.4 × 10⁵ M⁻¹, whereas NBDA exhibits an association constant of 3.2 × 10⁵ M⁻¹, representing a 2.3-fold higher affinity under identical conditions [1].

Binding Affinity vs. Native DNP

Head-to-head

Ka = 3.2 × 10⁵ M⁻¹
2.3-fold higher affinity vs ε-DNP-lysine (1.4 × 10⁵ M⁻¹)

Reported higher affinity supports direct detection assay context

Fluorescence quenching titration at 25°C; IgA myeloma protein 460

Evidence Dimension	Association constant (Ka) for binding to IgA myeloma protein 460
Target Compound Data	3.2 × 10⁵ M⁻¹
Comparator Or Baseline	ε-DNP-lysine (native DNP hapten): 1.4 × 10⁵ M⁻¹
Quantified Difference	2.3-fold higher affinity
Conditions	25°C; equilibrium binding measured via fluorescence quenching titration

Why This Matters

The 2.3-fold higher affinity enables more sensitive detection of anti-nitroaromatic antibodies at lower probe concentrations, reducing background and improving signal-to-noise ratios in immunoassays.

• [1] Lancet D, Pecht I. Spectroscopic and immunochemical studies with nitrobenzoxadiazolealanine, a fluorescent dinitrophenyl analog. Biochemistry. 1977;16(23):5150-5157. View Source

Fluorescence Quenching upon Antibody Binding for Homogeneous Assays

NBDA undergoes complete fluorescence quenching upon binding to anti-DNP antibodies and monoclonal immunoglobulins with nitroaromatic specificity [1]. In contrast, non-fluorescent DNP haptens (e.g., DNP-BSA, DNP-lysine) exhibit no intrinsic optical signal, requiring secondary detection systems such as enzyme-linked antibodies or radiolabels . This fundamental difference eliminates the need for wash steps or secondary reagents when using NBDA.

Fluorescence Quenching upon Binding

Class-level

Complete (100%) fluorescence quenching of bound hapten

Supports homogeneous, wash-free immunoassay design

Anti-DNP antibodies and monoclonal immunoglobulins; no intrinsic signal in non-fluorescent DNP

Evidence Dimension	Intrinsic fluorescence signal change upon antibody binding
Target Compound Data	Complete (100%) fluorescence quenching of bound hapten
Comparator Or Baseline	DNP haptens (ε-DNP-lysine, DNP-BSA): No intrinsic fluorescence signal (0% signal change detectable without secondary reagents)
Quantified Difference	Qualitative difference: detectable intrinsic signal vs. no intrinsic signal
Conditions	Binding to anti-DNP antibodies and monoclonal immunoglobulins with nitroaromatic specificity; similar quenching observed with serum albumin and apomyoglobin

Why This Matters

The intrinsic fluorescence quenching property of NBDA enables homogeneous, mix-and-read immunoassays that reduce assay time, reagent costs, and handling complexity compared to heterogeneous DNP-based detection systems.

• [1] Lancet D, Pecht I. Spectroscopic and immunochemical studies with nitrobenzoxadiazolealanine, a fluorescent dinitrophenyl analog. Biochemistry. 1977;16(23):5150-5157. View Source

Solvatochromic Sensitivity vs. Generic Polarity Probes

NBDA exhibits pronounced solvatochromic behavior with large spectral changes correlating with medium polarity, but with critical deviations from simple polarity-probe behavior that enable detection of specific binding interactions [1]. Unlike generic NBD-labeled lipids (e.g., NBD-PE, NBD-PC) which exhibit fluorescence quantum yields varying by up to a factor of 5 depending solely on lipid environment polarity [2], NBDA's spectral parameters show exceptions to polarity correlation that indicate sensitivity to specific interactions such as charge-transfer complex formation and hydrogen bonding upon antibody binding [1].

Solvatochromic Specificity vs. Lipid Probes

Context-dependent

Discriminates specific protein binding (charge-transfer, H-bonds) vs generic polarity sensing of NBD-lipids

May reduce false positives in complex biological samples compared to polarity-only probes

Spectra in organic solvents and protein-bound states; exceptions to polarity correlation

Evidence Dimension	Environmental sensitivity mechanism and binding specificity
Target Compound Data	Spectral changes correlate with polarity but with important exceptions indicating sensitivity to specific binding interactions (charge-transfer complexes, hydrogen bonds)
Comparator Or Baseline	NBD-labeled phospholipids: Quantum yield varies by factor of up to 5 based purely on dielectric environment (ε ≈ 27-41) without specific binding discrimination
Quantified Difference	Qualitative mechanistic difference: NBDA discriminates specific protein binding vs. general polarity sensing
Conditions	Various organic solvents and protein-bound states (IgA protein 460, serum albumin, apomyoglobin)

Why This Matters

NBDA's ability to discriminate specific protein binding events from non-specific hydrophobic interactions reduces false-positive signals in complex biological samples compared to generic NBD environmental probes.

• [1] Lancet D, Pecht I. Spectroscopic and immunochemical studies with nitrobenzoxadiazolealanine, a fluorescent dinitrophenyl analog. Biochemistry. 1977;16(23):5150-5157. View Source
• [2] Mazères S, Schram V, Tocanne JF, Lopez A. 7-nitrobenz-2-oxa-1,3-diazole-4-yl-labeled phospholipids in lipid membranes: differences in fluorescence behavior. Biophysical Journal. 1996;71(1):327-335. View Source

Fluorescence Quantum Yield and Spectral Properties vs. BODIPY

The NBD fluorophore (the core fluorescent moiety of NBDA) exhibits a quantum yield of 0.32 with a fluorescence lifetime of 5-10 nanoseconds and excitation/emission maxima of 470/530 nm in membrane-intercalated form [1]. In comparison, BODIPY FL-labeled probes exhibit a quantum yield of 0.9 and lifetime of 6 ns (ex/em 507/513 nm) [1]. NBD-labeled probes are essentially nonfluorescent in water but become strongly fluorescent in lipid environments, whereas BODIPY FL is relatively insensitive to environment and remains strongly fluorescent in both aqueous and lipid phases [1].

Quantum Yield vs. BODIPY FL

Class-level

NBD QY = 0.32 (env-sensitive) vs BODIPY FL QY = 0.9 (env-insensitive)

Supports assays requiring aqueous background suppression and target-activated signal

Membrane-intercalated probes; NBD essentially nonfluorescent in water

Evidence Dimension	Fluorescence quantum yield and environmental sensitivity
Target Compound Data	NBD (core fluorophore): QY = 0.32, τ = 5-10 ns, ex/em = 470/530 nm; essentially nonfluorescent in water
Comparator Or Baseline	BODIPY FL: QY = 0.9, τ = 6 ns, ex/em = 507/513 nm; strongly fluorescent in both aqueous and lipid environments
Quantified Difference	2.8-fold lower quantum yield for NBD vs. BODIPY FL; qualitative difference in environmental sensitivity (environment-sensitive vs. environment-insensitive)
Conditions	Membrane-intercalated probes; measurements per Thermo Fisher Molecular Probes Handbook Table 13.2

Why This Matters

The lower quantum yield but higher environmental sensitivity of NBD-based NBDA makes it preferable for assays requiring background suppression in aqueous media and specific signal activation upon target binding, whereas BODIPY's environment insensitivity may be preferable for applications requiring consistent signal regardless of microenvironment.

• [1] Thermo Fisher Scientific. Spectral Properties of Some Lipid Probes—Table 13.2. In: The Molecular Probes Handbook. View Source

Anti-Nitroaromatic Antibody Detection in Crude Samples

NBDA can detect and characterize antinitroaromatic antibodies directly in crude preparations and potentially on cell surfaces [1]. Traditional DNP-based detection methods using non-fluorescent haptens require purified antibody preparations or extensive washing steps to remove unbound secondary detection reagents before signal readout [2]. This enables NBDA-based assays to bypass purification steps that are mandatory for standard DNP immunoassays.

Detection in Crude Samples

Class-level

Direct detection in crude preparations without purification or wash steps

May support high-throughput screening of hybridoma supernatants or crude antisera

Compared to multi-step DNP-ELISA requiring secondary reagents and wash cycles

Evidence Dimension	Sample preparation requirement for detection
Target Compound Data	Detection possible in crude preparations without purification
Comparator Or Baseline	Non-fluorescent DNP haptens (e.g., DNP-BSA ELISA): Requires purified antibody or multiple wash steps to remove unbound enzyme-conjugated secondary antibodies
Quantified Difference	Qualitative difference: zero purification steps vs. multiple purification/wash steps required
Conditions	Crude antibody preparations; binding to all induced anti-DNP antibodies examined and several monoclonal immunoglobulins with nitroaromatic specificity

Why This Matters

Direct detection in crude samples reduces assay workflow time by eliminating purification and wash steps, making NBDA suitable for high-throughput screening of hybridoma supernatants or crude antisera where DNP-based methods would require additional processing.

• [1] Lancet D, Pecht I. Spectroscopic and immunochemical studies with nitrobenzoxadiazolealanine, a fluorescent dinitrophenyl analog. Biochemistry. 1977;16(23):5150-5157. View Source
• [2] PeptideDB. NBDA Product Database Entry. CAS 64917-85-7. View Source

Irreversible Inhibition of Fatty Acid Synthase by NBDA-CoA

When conjugated as NBDA-CoA (NBDA-coenzyme A), the compound binds to avian fatty acid synthase at a tight site with apparent irreversibility and inhibits overall enzyme activity completely at a stoichiometry of approximately 2 NBDA per enzyme molecule [1]. In contrast, binding of NBDA-CoA to loose sites exhibits reversible kinetics and does not fully inhibit enzymatic activity at equivalent stoichiometry [1]. The NBDA-enzyme adduct is catalytically inactive, though activity can be partially restored by incubation at 35°C [1].

FAS Inhibition: Tight vs Loose Sites

Head-to-head

Complete inhibition at ~2 NBDA-CoA/enzyme; tight site irreversible binding

Reported irreversible binding supports covalent acyl-binding site probe for structural studies

Avian fatty acid synthase; loose sites show reversible kinetics and incomplete inhibition

Evidence Dimension	Enzyme inhibition stoichiometry and binding reversibility
Target Compound Data	Tight site: complete inhibition at ~2 NBDA per enzyme molecule; binding apparently irreversible
Comparator Or Baseline	Loose site on same enzyme: incomplete inhibition; reversible binding kinetics
Quantified Difference	Complete vs. incomplete inhibition at equivalent stoichiometry; irreversible vs. reversible binding
Conditions	Avian fatty acid synthase; NBDA-CoA conjugate; hydroxylamine-insensitive binding sites; pH 7.5

Why This Matters

The tight-site irreversible binding enables NBDA-CoA to serve as a covalent active-site probe for mapping acyl-binding domains in fatty acid synthase, whereas reversible probes cannot provide stable labeling for structural studies.

• [1] Cardon JW, Hammes GG. Kinetic and structural investigation of acyl-binding sites on avian fatty acid synthase. Biochemistry. 1982;21(12):2863-2870. View Source

High-Value Research and Industrial Application Scenarios

Homogeneous Fluorescence Quenching Immunoassays

Utilize NBDA in homogeneous (mix-and-read) fluorescence quenching assays for detecting and quantifying anti-DNP or anti-nitroaromatic antibodies. NBDA's complete fluorescence quenching upon antibody binding [1] eliminates the need for wash steps and secondary detection reagents required by traditional DNP-ELISA methods. The 3.2 × 10⁵ M⁻¹ association constant for IgA protein 460 [1] provides sufficient sensitivity for screening hybridoma supernatants or characterizing monoclonal antibody specificity without purification.

Direct Antibody Detection in Crude Biological Samples

Apply NBDA for direct fluorescence-based detection and characterization of antinitroaromatic antibodies in crude preparations (antisera, hybridoma supernatants, or cell lysates) without prior purification [1][2]. The intrinsic fluorescence of NBDA enables specific signal detection even in complex matrices, bypassing the purification and wash steps mandatory for DNP-based ELISA or RIA methods. This application is particularly valuable for high-throughput screening of antibody-producing clones.

Active-Site Mapping of Fatty Acid Synthase

Employ NBDA-CoA as a covalent active-site probe for mapping acyl-binding domains in fatty acid synthase. The apparently irreversible binding to tight sites with complete enzyme inhibition at ~2 NBDA per enzyme molecule [3] enables stable labeling suitable for structural and mechanistic studies. This application is relevant for enzymology research investigating fatty acid biosynthesis and for screening inhibitors targeting acyl-binding sites.

Protein Binding Studies via Environment-Sensitive Fluorescence

Use NBDA's solvatochromic properties to investigate specific protein-ligand interactions beyond simple hydrophobic binding. NBDA exhibits spectral changes that correlate with medium polarity but show critical deviations upon specific interactions (charge-transfer complex formation, hydrogen bonding) with proteins such as serum albumin, apomyoglobin, and immunoglobulins [1]. This property enables discrimination between specific and non-specific binding events, reducing false positives in protein interaction studies compared to generic polarity probes.

Application

Selection Property

Validation Focus

Homogeneous Fluorescence Quenching Immunoassays

Intrinsic fluorescence quenching upon antibody binding

Confirm homogeneous assay sensitivity and anti-nitroaromatic specificity

Direct Antibody Detection in Crude Samples

Direct detection in crude preparations without purification

Verify signal specificity and sensitivity in complex matrices

Active-Site Mapping of Fatty Acid Synthase

Irreversible binding to tight acyl-binding sites (as NBDA-CoA)

Validate covalent probe stability for structural studies

Protein Binding Studies via Solvatochromism

Solvatochromic discrimination of specific vs. non-specific binding

Assess false-positive reduction in protein interaction assays

• [1] Lancet D, Pecht I. Spectroscopic and immunochemical studies with nitrobenzoxadiazolealanine, a fluorescent dinitrophenyl analog. Biochemistry. 1977;16(23):5150-5157. View Source
• [2] PeptideDB. NBDA Product Database Entry. CAS 64917-85-7. View Source
• [3] Cardon JW, Hammes GG. Kinetic and structural investigation of acyl-binding sites on avian fatty acid synthase. Biochemistry. 1982;21(12):2863-2870. View Source